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Compound of Interest

Compound Name: 4-(4-Ethylpiperazin-1-yl)aniline

Cat. No.: B038766 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides immediate, essential safety and

logistical information for the handling of 4-(4-Ethylpiperazin-1-yl)aniline, including personal

protective equipment (PPE) recommendations, operational procedures, and disposal plans.

Chemical Identifier:

Name: 4-(4-Ethylpiperazin-1-yl)aniline

CAS Number: 115619-01-7[1][2][3]

Molecular Formula: C12H19N3[1][2][3]

Molecular Weight: 205.30 g/mol [2][3]

Hazard Identification and Personal Protective
Equipment
4-(4-Ethylpiperazin-1-yl)aniline is classified as harmful if swallowed, in contact with skin, or if

inhaled.[2] It is also known to cause skin and serious eye irritation.[2] Therefore, strict

adherence to PPE guidelines is mandatory.

Summary of Required Personal Protective Equipment
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Protection Type Specification Rationale

Eye Protection

Chemical goggles or safety

glasses. A face shield is also

recommended.[4]

To prevent eye contact which

can cause serious irritation.[2]

Hand Protection

Chemical-impermeable gloves

(e.g., Butyl, Neoprene,

Polyvinyl alcohol (PVA), or

Viton). Nitrile gloves are NOT

recommended.[1][5]

To prevent skin contact, as the

substance is harmful and can

cause irritation.[2]

Skin and Body Protection

Wear suitable protective

clothing, including a fully-

buttoned lab coat. Fire/flame

resistant and impervious

clothing should be worn.

Safety shoes are also

recommended.[1][4]

To prevent skin exposure and

protect from potential

splashes.

Respiratory Protection

In case of inadequate

ventilation or if exposure limits

are exceeded, use a full-face

respirator.[1][4]

To prevent inhalation, as the

substance is harmful if inhaled

and may cause respiratory

irritation.[2]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring a

safe laboratory environment.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified laboratory chemical fume hood.[1]

[4][5]

Ensure that emergency eye wash fountains and safety showers are readily accessible in the

immediate vicinity of any potential exposure.[4]
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Designate a specific area for handling 4-(4-Ethylpiperazin-1-yl)aniline, clearly marked with

appropriate hazard warnings.[5]

2. Handling:

Avoid contact with skin and eyes.[1][4]

Do not breathe dust, mist, or vapors.[1][4]

Use non-sparking tools to prevent ignition.[1]

Purchase and use the smallest quantities necessary for the experiment.[5]

Transport the chemical in secondary, non-breakable containment.[5]

3. Storage:

Store in a tightly closed, properly labeled container.[1][5]

Keep in a cool, dry, and well-ventilated place.[1][4]

Store away from incompatible materials such as strong oxidizers, strong acids, and strong

bases.[5]

Emergency and First Aid Procedures
In the event of exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, perform artificial respiration. Seek

immediate medical attention.[1][4][6]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water. Seek immediate medical attention if

irritation persists.[1][4][6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if

present and easy to do. Seek immediate

medical attention.[1][4]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or seek immediate medical attention.[1]

[4]

Disposal Plan
Proper disposal of 4-(4-Ethylpiperazin-1-yl)aniline and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Collection:

Collect waste in a compatible and properly labeled container, such as a polyethylene

container.[5]

Do not dispose of this chemical down the drain or in the regular waste stream.[5]

Store waste containers away from incompatible materials.[5]

2. Disposal Method:
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Dispose of contents and container to an approved waste disposal plant.[4] This may involve

removal to an authorized incinerator equipped with an afterburner and a flue gas scrubber.[4]

Contaminated packaging should be triple-rinsed (or equivalent) and offered for recycling or

reconditioning, or disposed of in a sanitary landfill after being punctured to prevent reuse.[1]

[7]

Experimental Workflow Diagram
The following diagram illustrates the safe handling workflow for 4-(4-Ethylpiperazin-1-
yl)aniline, from receipt of the chemical to its final disposal.

Safe Handling Workflow for 4-(4-Ethylpiperazin-1-yl)aniline

Preparation Handling Cleanup & Disposal

Receive Chemical Inspect Container Store Appropriately Don PPE Prepare Workstation
(Fume Hood) Conduct Experiment Decontaminate Work Area Collect Waste Dispose via Approved Vendor

Click to download full resolution via product page

Caption: Workflow for safe handling of 4-(4-Ethylpiperazin-1-yl)aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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